Cas no 2171282-47-4 ((2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid)

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group, commonly used in solid-phase peptide synthesis (SPPS). The compound’s structure includes sterically hindered 3,3-dimethylbutanoic acid moieties, enhancing stability against racemization during coupling reactions. The Fmoc group provides orthogonal protection, allowing selective deprotection under mild basic conditions while preserving acid-labile side chains. This derivative is particularly valuable for synthesizing peptides with demanding sequences, where steric hindrance minimizes side reactions. Its high purity and well-defined stereochemistry ensure reliable performance in peptide elongation, making it a preferred choice for researchers requiring precise control in complex peptide assembly.
(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid structure
2171282-47-4 structure
Product Name:(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid
CAS No:2171282-47-4
MF:C27H34N2O5
MW:466.569267749786
CID:6125920
PubChem ID:165573071
Update Time:2025-05-19

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid
    • EN300-1561455
    • 2171282-47-4
    • (2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
    • Inchi: 1S/C27H34N2O5/c1-26(2,3)23(24(31)32)29-22(30)14-27(4,5)16-28-25(33)34-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,21,23H,14-16H2,1-5H3,(H,28,33)(H,29,30)(H,31,32)/t23-/m1/s1
    • InChI Key: VPPTZWKOGRZBOI-HSZRJFAPSA-N
    • SMILES: O(C(NCC(C)(C)CC(N[C@H](C(=O)O)C(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 466.24677219g/mol
  • Monoisotopic Mass: 466.24677219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 722
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 105Ų

(2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1561455-0.05g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
0.05g
$2306.0 2023-06-05
Enamine
EN300-1561455-0.1g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
0.1g
$2415.0 2023-06-05
Enamine
EN300-1561455-0.25g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
0.25g
$2525.0 2023-06-05
Enamine
EN300-1561455-0.5g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
0.5g
$2635.0 2023-06-05
Enamine
EN300-1561455-1.0g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
1g
$2745.0 2023-06-05
Enamine
EN300-1561455-2.5g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
2.5g
$5380.0 2023-06-05
Enamine
EN300-1561455-5.0g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
5g
$7961.0 2023-06-05
Enamine
EN300-1561455-10.0g
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
10g
$11805.0 2023-06-05
Enamine
EN300-1561455-50mg
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
50mg
$2306.0 2023-09-25
Enamine
EN300-1561455-100mg
(2S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]-3,3-dimethylbutanoic acid
2171282-47-4
100mg
$2415.0 2023-09-25

Additional information on (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid

Compound Introduction: CAS No. 2171282-47-4 and (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid

The compound with the CAS No. 2171282-47-4 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. Its systematic name, (2S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamido-3,3-dimethylbutanoic acid, provides a detailed insight into its structural and functional attributes. This intricate molecular architecture is characterized by a chiral center at the (2S) position, which is a critical feature for its biological activity and pharmacological properties.

The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in the molecule suggests a potential role in enhancing the solubility and stability of the compound, which are essential factors for its formulation as a drug or a research chemical. This moiety is often employed in medicinal chemistry to improve the pharmacokinetic profile of bioactive molecules. Additionally, the 3,3-dimethylbutanamido and 3,3-dimethylbutanoic acid components contribute to the overall rigidity and lipophilicity of the molecule, which can influence its interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of this compound with high precision. Studies have indicated that molecules with similar structural features may exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in metabolic pathways. The chiral center at the (2S) position plays a crucial role in determining the stereochemical specificity of the compound, which is essential for its efficacy and safety.

In the context of drug discovery, this compound represents an excellent candidate for further investigation due to its unique structural features and potential biological activity. The fluoren-9-yl moiety is particularly noteworthy, as it has been shown to enhance the binding interactions between small molecules and their biological targets. This has led to its incorporation into numerous lead compounds that are currently being evaluated in preclinical studies.

The systematic name also highlights the presence of an amino group that is protected by a methoxycarbonyl moiety. This type of protection strategy is commonly used in peptide chemistry to prevent unwanted side reactions during synthesis. The protected amino group can be deprotected under specific conditions to yield a free amine, which can then be further functionalized for various applications.

Current research in medicinal chemistry has demonstrated that compounds with structural analogs of this molecule exhibit promising activity in several disease models. For instance, studies have shown that derivatives of fluorene-based compounds can modulate enzyme activity and receptor binding, leading to potential therapeutic benefits. The (2S) configuration at the chiral center appears to be particularly important for achieving optimal biological activity, as it influences the spatial orientation of key functional groups within the molecule.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as asymmetric catalysis and transition-metal-mediated reactions, have been employed to construct the complex framework efficiently. These methodologies are essential for producing sufficient quantities of the compound for both research and development purposes.

One of the most exciting aspects of this compound is its potential application in targeted drug delivery systems. The lipophilic nature of the molecule allows it to be incorporated into lipid-based nanoparticles or other delivery vehicles that can enhance its bioavailability and target specificity. Such formulations could be particularly useful for treating diseases that require localized action or prolonged release profiles.

The chiral nature of this compound also opens up possibilities for developing enantiomerically pure drugs that exhibit improved efficacy and reduced side effects. Stereochemistry plays a critical role in determining how molecules interact with biological systems, making it an essential consideration in drug design. The (2S) configuration at one end of the molecule may contribute to its unique pharmacological profile by influencing its binding interactions with biological targets.

Recent publications have highlighted the importance of fluorene-based compounds in medicinal chemistry due to their versatility and bioactivity. Researchers have reported on various derivatives that exhibit potent effects on enzymes such as kinases and proteases, which are key targets in oncology and inflammatory diseases. The structural features present in this compound make it a valuable scaffold for further exploration in these areas.

The long-term goal is to develop novel therapeutic agents based on this compound or its derivatives that can address unmet medical needs. By leveraging cutting-edge synthetic methods and computational tools, scientists can accelerate the discovery process and bring new treatments to patients more quickly than ever before. The systematic name provides a clear blueprint for understanding how each component contributes to the overall properties of this molecule.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm